3-acetyl-8-bromo-1-methylquinolin-4(1H)-one

• Molecular Formula: C12H10BrNO2
• Molecular Weight: 280.12 g/mol
• IUPAC Name: 3-acetyl-8-bromo-1-methylquinolin-4-one
• InChI: InChI=1S/C12H10BrNO2/c1-7(15)9-6-14(2)11-8(12(9)16)4-3-5-10(11)13/h3-6H,1-2H3
• InChI Key: NIOFJBRMCBAVLV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(C2=C(C1=O)C=CC=C2Br)C

Description

3-acetyl-8-bromo-1-methylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C12H10BrNO2 and its molecular weight is 280.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 3-acetyl-8-bromoquinolin-4(1H)-one (5.35 g, 20.11 mmol) and K2CO3 (9.17 g, 66.3 mmol) in dry N,N-dimethylformamide (100 mL) was heated at 90° C. for 30 min. After cooling to room temperature, iodomethane (3.77 mL, 60.3 mmol) was added and the mixture was stirred again at 90° C. for 2 h. Then the reaction mixture was concentrated and diluted with water (50 mL), extracted with dichloromethane (4×50 mL), dried over sodium sulfate and absorbed onto silica gel. Purification by automatic silica gel column chromatography (Combiflash RF) eluting with ethyl acetate/hexanes (10-100%) afforded 3-acetyl-8-bromo-1-methylquinolin-4(1H)-one (3.4 g, 12.14 mmol, 60.4% yield) as a brown solid. LCMS: (M+H)+: 279.9.